Cas no 2503202-13-7 (7-methoxy-4-azaspiro2.5octane hydrochloride)

• Product Name: 7-methoxy-4-azaspiro2.5octane hydrochloride
• CAS No: 2503202-13-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD32859412
• CID: 5360898
• PubChem ID: 165879424
• Update Time: 2025-06-11

7-methoxy-4-azaspiro2.5octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-azaspiro[2.5]octane hydrochloride
• Z4657510094
• 7-methoxy-4-azaspiro2.5octane hydrochloride

• MDL： MFCD32859412
• Inchi： 1S/C8H15NO.ClH/c1-10-7-2-5-9-8(6-7)3-4-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： FFRODWVPIPLGDA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CCNC2(C1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 21.3

Additional information on 7-methoxy-4-azaspiro2.5octane hydrochloride

Recent Advances in the Study of 7-Methoxy-4-azaspiro[2.5]octane Hydrochloride (CAS: 2503202-13-7)

7-Methoxy-4-azaspiro[2.5]octane hydrochloride (CAS: 2503202-13-7) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 7-methoxy-4-azaspiro[2.5]octane hydrochloride involves a multi-step process that leverages advanced organic chemistry techniques. Recent publications have highlighted improvements in yield and purity through optimized reaction conditions and novel catalytic systems. The compound's spirocyclic core, characterized by a fused bicyclic structure with a methoxy substituent, contributes to its stability and bioavailability, making it an attractive scaffold for further derivatization.

Pharmacological evaluations of 7-methoxy-4-azaspiro[2.5]octane hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest activity against neurotransmitter receptors, particularly those involved in neuropsychiatric disorders such as depression and anxiety. Researchers have also explored its role in mitigating oxidative stress and neuroinflammation, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

Mechanistic studies have elucidated the compound's interactions with specific molecular targets. For instance, it has been shown to exhibit affinity for serotonin and dopamine receptors, which may underlie its psychotropic effects. Additionally, its ability to cross the blood-brain barrier efficiently has been confirmed through pharmacokinetic profiling, further supporting its potential as a CNS-active agent. These findings are supported by computational modeling and molecular docking studies, which provide insights into the structural basis of its bioactivity.

Recent preclinical trials have demonstrated the compound's safety profile and efficacy in animal models. Dose-response studies indicate a favorable therapeutic window, with minimal adverse effects observed at effective doses. These results pave the way for further clinical development, with plans for Phase I trials currently underway. The compound's versatility is also being explored in combination therapies, where it may enhance the efficacy of existing treatments for CNS disorders.

In conclusion, 7-methoxy-4-azaspiro[2.5]octane hydrochloride represents a promising avenue for drug discovery, particularly in the realm of neuropharmacology. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable tool for both therapeutic applications and mechanistic studies. Ongoing research is expected to further unravel its potential, offering new insights into its role in treating complex neurological and psychiatric conditions.